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Compound of Interest

Compound Name: Methyl 4-bromo-3-formylbenzoate

Cat. No.: B1322973

Technical Guide: Methyl 4-bromo-3-
formylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Methyl 4-bromo-3-formylbenzoate, a key intermediate in organic synthesis. This
document includes its molecular structure, physicochemical properties, a proposed
experimental protocol for its synthesis, and a visualization of its molecular structure.

Core Compound Properties

Methyl 4-bromo-3-formylbenzoate is a substituted aromatic compound containing a methyl
ester, a bromo group, and a formyl (aldehyde) group attached to a benzene ring. These
functional groups make it a versatile building block for the synthesis of more complex
molecules in pharmaceutical and materials science research.

Physicochemical and Computed Data

The following table summarizes the key quantitative data for Methyl 4-bromo-3-
formylbenzoate.
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Property Value Reference
Molecular Formula CoH7BrOs [1112]
Molecular Weight 243.05 g/mol [1]12]

methyl 4-bromo-3-
IUPAC Name [1][3]
formylbenzoate

CAS Number 858124-35-3 [1][2]
) COC(=0)C1=CC(=C(C=C1)Br)
Canonical SMILES [1114]
C=0

Physical Form Solid [3]
Purity >95% - 98% [2][5]
Storage Conditions Inert atmosphere, 2-8°C [31[41[6]
XLogP3-AA 1.9 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

yarog p 3 [1]
Count
Topological Polar Surface Area

polod 43.4 A2 [1]

(TPSA)

Molecular Structure Visualization

The following diagram illustrates the two-dimensional chemical structure of Methyl 4-bromo-3-
formylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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